Cas no 1780834-95-8 (2-methyl-3-(4-methylthiophen-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(4-methylthiophen-3-yl)propanoic acid
• CAS No: 1780834-95-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6196841
• PubChem ID: 84769487
• Update Time: 2025-06-07

2-methyl-3-(4-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methylthiophen-3-yl)propanoic acid
• EN300-1749428
• 1780834-95-8

• Inchi： 1S/C9H12O2S/c1-6(9(10)11)3-8-5-12-4-7(8)2/h4-6H,3H2,1-2H3,(H,10,11)
• InChI Key： RUGXBNPJKYCBPA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-methyl-3-(4-methylthiophen-3-yl)propanoic acid

2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid: A Comprehensive Overview

2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid, also known by its CAS number 1780834-95-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The compound's name reflects its structural composition: a propanoic acid backbone with a methyl group at the second position and a substituted thiophene ring at the third position. The thiophene ring itself is substituted with a methyl group at the fourth position, adding complexity to its structure and potentially influencing its chemical reactivity and biological activity.

The synthesis of 2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid has been explored through various methodologies. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are critical in constructing the thiophene-propanoic acid linkage. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for further research and commercial applications.

The chemical properties of 2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid are heavily influenced by its functional groups. The propanoic acid group imparts acidic characteristics, while the thiophene ring contributes aromaticity and potential sites for further substitution or modification. This combination makes the compound versatile in terms of reactivity. Recent studies have highlighted its ability to participate in nucleophilic acyl substitutions, which could be exploited in designing new chemical transformations or in modifying existing molecules for specific applications.

In terms of biological activity, 2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid has shown promise as a lead compound in drug discovery. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which are highly desirable in therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been investigated, with particular attention to its potential role in treating neurodegenerative diseases. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles to determine its suitability as a drug candidate.

The application of computational chemistry tools has significantly advanced our understanding of 2-Methyl-3-(4-Methylthiophen-3-yl)Propanoic Acid. Molecular docking studies have revealed potential binding interactions with key proteins involved in various pathological processes. Such insights are invaluable for guiding medicinal chemists in designing analogs with enhanced bioactivity and selectivity. Moreover, quantum mechanical calculations have provided deeper insights into the electronic structure of the molecule, aiding in the prediction of its reactivity under different conditions.

In conclusion, 2-Methyl-3-(4-Methylthiophen-3-y1)Propanoic Acid, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its synthesis, chemical properties, biological activity, and computational modeling all contribute to its potential as a valuable compound in various scientific domains. As research progresses, it is anticipated that this compound will find novel applications that further highlight its significance in both academic and industrial settings.